Cas no 303148-82-5 (2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate)
303148-82-5 structure
Product Name:2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate
CAS No:303148-82-5
MF:C16H12N2O3S
MW:312.343082427979
CID:6630753
PubChem ID:1471817
Update Time:2024-01-04
2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- [2-(thiadiazol-4-yl)phenyl] 4-methoxybenzoate
- 2-(1,2,3-thiadiazol-4-yl)phenyl 4-methoxybenzoate
- 2-(1,2,3-thiadiazol-4-yl)phenyl 4-methoxybenzenecarboxylate
- 303148-82-5
- AKOS005078039
- Oprea1_059712
- 2-(1,2,3-thiadiazol-4-yl)phenyl4-methoxybenzoate
- 11L-019
- Benzoic acid, 4-methoxy-, 2-(1,2,3-thiadiazol-4-yl)phenyl ester
- 2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate
-
- Inchi: 1S/C16H12N2O3S/c1-20-12-8-6-11(7-9-12)16(19)21-15-5-3-2-4-13(15)14-10-22-18-17-14/h2-10H,1H3
- InChI Key: NOQRKLLMGKZPBX-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=CC=C2OC(C2C=CC(=CC=2)OC)=O)N=N1
Computed Properties
- Exact Mass: 312.05686342g/mol
- Monoisotopic Mass: 312.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- Density: 1.311±0.06 g/cm3(Predicted)
- Boiling Point: 538.6±60.0 °C(Predicted)
- pka: -4.67±0.36(Predicted)
2-(1,2,3-Thiadiazol-4-yl)phenyl 4-methoxybenzoate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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